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Compound of Interest

Compound Name: Zinc bromide dihydrate

Cat. No.: B092294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic properties of zinc
bromide dihydrate (ZnBr₂·2H₂O). Zinc bromide is an inorganic salt with significant

applications in chemical synthesis, as a Lewis acid, in the oil and gas industry, and as an

electrolyte in zinc-bromide batteries.[1][2] Its pronounced tendency to absorb and retain

moisture from the atmosphere—its hygroscopic and deliquescent nature—is a critical factor in

its handling, storage, and application.[1][2][3]

Physicochemical Properties of Zinc Bromide
Dihydrate
Zinc bromide dihydrate is a white, crystalline solid.[1] It is highly soluble in water, forming

acidic solutions.[1] The anhydrous form of zinc bromide is particularly hygroscopic and will

readily absorb atmospheric water to form the dihydrate.[1] Further moisture absorption will

cause the dihydrate to deliquesce, dissolving in the absorbed water to form a saturated

aqueous solution.[3][4]

Table 1: Physicochemical Properties of Zinc Bromide and its Dihydrate
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Property Value Reference(s)

Zinc Bromide (Anhydrous)

Molecular Formula ZnBr₂ [1]

Molecular Weight 225.19 g/mol [5]

Appearance White crystalline powder [6]

Melting Point 394 °C [1]

Boiling Point 697 °C [1]

Deliquescence Relative

Humidity (25 °C)
~7-8% [7]

Zinc Bromide Dihydrate

Molecular Formula ZnBr₂·2H₂O [1]

Molecular Weight 261.23 g/mol [8]

Appearance White crystalline solid [1]

Quantitative Analysis of Hygroscopicity
The hygroscopic nature of a substance is quantitatively described by its moisture sorption

isotherm, which illustrates the relationship between the equilibrium water content of the

material and the ambient relative humidity (RH) at a constant temperature.[9][10]

While a complete, experimentally determined moisture sorption isotherm for zinc bromide
dihydrate is not readily available in the public literature, the critical relative humidity (CRH) for

the deliquescence of anhydrous zinc bromide provides a key data point. The CRH is the RH at

which a substance begins to absorb a significant amount of moisture from the air.[4] For

anhydrous zinc bromide, this corresponds to the equilibrium relative humidity of its saturated

solution.

Table 2: Equilibrium Relative Humidity of Saturated Zinc Bromide Solution
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Temperature (°C) Equilibrium Relative Humidity (% RH)

25 7-8

This value represents the deliquescence point of anhydrous zinc bromide.

A hypothetical moisture sorption isotherm for zinc bromide would exhibit a sharp increase in

water content as the relative humidity approaches the deliquescence point of the anhydrous

form. For the dihydrate, the isotherm would show the equilibrium water content of the hydrated

solid until the deliquescence relative humidity of the dihydrate is reached, at which point it

would absorb a large amount of water and dissolve.

Experimental Protocols for Characterizing
Hygroscopicity
Several established methods are employed to characterize the hygroscopic properties of

materials like zinc bromide dihydrate. These include Dynamic Vapor Sorption (DVS),

Thermogravimetric Analysis (TGA), and Karl Fischer Titration.

Dynamic Vapor Sorption (DVS)
DVS is a gravimetric technique that measures the change in mass of a sample as it is exposed

to a controlled environment of varying relative humidity at a constant temperature.[11][12][13]

This allows for the determination of a complete moisture sorption-desorption isotherm.[14]

Detailed Methodology for DVS Analysis of Zinc Bromide Dihydrate:

Sample Preparation: A small, accurately weighed sample of zinc bromide dihydrate
(typically 5-15 mg) is placed into the DVS instrument's sample pan.[15]

Initial Drying: The sample is initially dried under a stream of dry nitrogen (0% RH) at a

controlled temperature (e.g., 25 °C) until a stable mass is achieved. This removes any

surface-adsorbed water and establishes a baseline dry mass.[16]

Sorption Phase: The relative humidity is then incrementally increased in a stepwise fashion

(e.g., in 10% RH steps from 0% to 90% RH). At each step, the system holds the RH constant
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until the sample mass equilibrates, signifying that no more water is being absorbed at that

humidity level.[17]

Desorption Phase: Following the sorption phase, the relative humidity is incrementally

decreased in the same stepwise manner back to 0% RH, again allowing for mass

equilibration at each step.

Data Analysis: The change in mass at each RH step is recorded and plotted against the

relative humidity to generate the moisture sorption and desorption isotherms. The resulting

graph reveals the material's hygroscopic capacity, deliquescence point, and any hysteresis

between the sorption and desorption processes.[11]
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Caption: TGA dehydration process.
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Karl Fischer Titration
Karl Fischer titration is a highly specific and accurate method for determining the water content

of a substance. It is particularly useful for quantifying the water of hydration in salts.

Detailed Methodology for Karl Fischer Titration of Zinc Bromide Dihydrate:

Reagent Preparation and Standardization: Prepare or use a commercial Karl Fischer reagent

and standardize it against a known water standard (e.g., disodium tartrate dihydrate).

Sample Preparation: Accurately weigh a sample of zinc bromide dihydrate and dissolve it

in a suitable anhydrous solvent (e.g., methanol).

Titration: Titrate the sample solution with the standardized Karl Fischer reagent to the

electrometric endpoint.

Calculation: The volume of titrant consumed is used to calculate the percentage of water in

the sample, which can then be compared to the theoretical water content of the dihydrate.

Implications for Drug Development and Research
The hygroscopic nature of zinc bromide and its dihydrate has several important implications for

its use in research and drug development:

Storage and Handling: Zinc bromide dihydrate must be stored in tightly sealed containers

in a dry environment to prevent further moisture absorption and deliquescence. E[6]xposure

to ambient humidity can lead to changes in the physical state and potency of the material.

Formulation: In pharmaceutical formulations, the hygroscopicity of an excipient or active

ingredient can affect the stability, dissolution rate, and overall performance of the final

product. Understanding the moisture sorption behavior of zinc bromide is crucial if it is to be

included in a solid dosage form.

Chemical Reactions: As a Lewis acid catalyst, the presence of water can significantly impact

the activity and selectivity of zinc bromide in organic reactions. The anhydrous form is often

preferred for these applications, necessitating careful drying and handling under inert

conditions.
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[6]### 5. Conclusion

Zinc bromide dihydrate is a hygroscopic and deliquescent material, properties that are critical

to consider in its various applications. While a complete moisture sorption isotherm is not

readily available, its deliquescence behavior and the experimental protocols for its

characterization are well-established. For professionals in research and drug development, a

thorough understanding of the hygroscopic nature of zinc bromide dihydrate is essential for

ensuring its proper storage, handling, and effective use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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